Cas no 1343777-59-2 (2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 1343777-59-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5047277
• Update Time: 2025-06-13

2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 2-[1-(oxan-4-yl)pyrazol-4-yl]ethanamine
• 2-(1-(Tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)ethan-1-amine
• 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C10H17N3O/c11-4-1-9-7-12-13(8-9)10-2-5-14-6-3-10/h7-8,10H,1-6,11H2
• InChI Key： JAWNWRRJEPQQMJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1

Additional information on 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine

Introduction to 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1343777-59-2)

2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1343777-59-2, belongs to a class of heterocyclic derivatives that exhibit potential biological activity. The presence of both pyrazole and oxane moieties in its molecular framework suggests a high degree of structural complexity, which may contribute to its multifaceted interactions with biological targets.

The molecular structure of 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine consists of an ethylamine side chain linked to a pyrazole ring, which is further substituted with an oxan ring. This arrangement creates a versatile scaffold that can be exploited for the development of novel therapeutic agents. The pyrazole moiety is particularly well-known for its role as a key pharmacophore in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The oxane ring, on the other hand, introduces hydrophilicity and stability to the molecule, enhancing its solubility and metabolic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, compounds with pyrazole derivatives have shown promise in modulating enzyme activity and receptor binding. The synthesis and characterization of 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine have opened new avenues for exploring its potential applications in drug discovery. Its unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The combination of the pyrazole and oxane moieties allows for diverse binding interactions, which could be exploited for developing multitarget drugs. Such drugs are increasingly favored in modern medicine due to their ability to address complex diseases more effectively than single-target agents. Preliminary studies have suggested that 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders and inflammation.

The synthesis of 2-[1-(Oxan-4-yl)-1H-pyrazol-4-yl]ethan-1-amine involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the oxane ring into the pyrazole framework required careful optimization to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only demonstrate the compound's feasibility but also provide insights into potential methodologies for scaling up production for further research and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting wet-lab experiments. Molecular docking studies using 2-[1-(Oxan-4-yl)-1H-pyrazol-4-ylenthanamidine](CAS No. 1343777 59 2) have revealed potential binding interactions with several therapeutic targets. These virtual screenings have guided experimental efforts by identifying promising leads for further validation. Such integrative approaches combining computational modeling with experimental validation are becoming standard practice in drug discovery pipelines.

The pharmacokinetic properties of 2-[1-(Oxan - 4 - yl) - 1 H - pyrazol - 4 - yl] eth an - 1 amine (CAS No: 1343777 - 59 - 2) are also of great interest. The presence of polar functional groups enhances its solubility in aqueous media, which is crucial for oral bioavailability and tissue distribution. Additionally, metabolic stability studies suggest that this compound may exhibit prolonged half-life in vivo, making it a candidate for once-daily dosing regimens. These attributes are highly desirable in pharmaceutical candidates aiming for clinical translation.

In conclusion,2-[1-(Oxan - 4 - yl) - 1 H - pyrazol - 4 - yl] eth an - 1 amine (CAS No: 1343777 - 59 - 2) represents a structurally sophisticated molecule with significant potential in medicinal chemistry applications. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. Further research is warranted to fully elucidate its biological activities and explore its translational potential into clinical use.